2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-cyclohexylacetamide

• IUPAC Name: 2-[(5-chloro-1,3-benzothiazol-2-yl)sulfanyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C15H17ClN2OS2/c16-10-6-7-13-12(8-10)18-15(21-13)20-9-14(19)17-11-4-2-1-3-5-11/h6-8,11H,1-5,9H2,(H,17,19)
• InChI Key: VJKFGXIRNIFJEJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC3=C(S2)C=CC(=C3)Cl
• Molecular Formula: C15H17ClN2OS2
• Molecular Weight: 340.9 g/mol

Description

Benzothiazoles are a class of heterocyclic compounds that contain a benzene ring fused to a thiazole ring. They have been found in various marine and terrestrial natural compounds and are widely used due to their highly pharmaceutical and biological activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazoles involves a benzene ring fused to a thiazole ring. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions. For example, aromatic, heteroaromatic, and aliphatic aldehydes are applicable in the transformation.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to exhibit anti-tubercular activity, suggesting that they may target proteins involved in the pathogenesis of mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives are known to interact with their targets, leading to inhibition of the target’s function . The specific changes resulting from this interaction would depend on the nature of the target protein.

Biochemical Pathways

Given the reported anti-tubercular activity of benzothiazole derivatives, it can be inferred that the compound may interfere with the biochemical pathways essential for the survival and proliferation of mycobacterium tuberculosis .

Result of Action

Given the reported anti-tubercular activity of benzothiazole derivatives, it can be inferred that the compound may inhibit the growth and proliferation of mycobacterium tuberculosis .

Future Directions

The future development trend and prospect of the synthesis of benzothiazoles were anticipated. The synthesis of benzothiazoles is of considerable interest due to their potent and significant biological activities and great pharmaceutical value.

Biochemical Analysis

Biochemical Properties

Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity . They interact with various enzymes and proteins, potentially influencing biochemical reactions

Cellular Effects

The cellular effects of 2-[(5-chloro-1,3-benzothiazol-2-yl)thio]-N-cyclohexylacetamide are also not fully known. Benzothiazole derivatives have been shown to have inhibitory effects against M. tuberculosis, suggesting that they may influence cell function They may impact cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression